Anion-assisted trans–cis isomerization of palladium(ii) phosphine complexes containing acetanilide functionalities through hydrogen bonding interactions†
Chemical Communications Pub Date: 2005-02-02 DOI: 10.1039/B418202B
Abstract
The anion-assisted shift of trans–cis isomerization equilibrium of a palladium(II) complex containing acetanilide functionalities brought about by allosteric hydrogen bonding interactions has been established by UV/Vis,
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